Cas no 39242-17-6 (2,6-Di(1H-imidazol-1-yl)pyridine)
2,6-Di(1H-imidazol-1-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Di(1H-imidazol-1-yl)pyridine
- 2,6-bis(1-imidazoly)pyridine
- 2,6-di(imidazol-1-yl)pyridine
- 2,6-bis(imidazol-1-yl)pyridine
- 2,6-Di-1H-imidazol-1-ylpyridine
- 2,6-bis(1H-imidazol-1-yl)pyridine
- 2,6-Di(1H-imidazol-1-yl) pyridine
- 2,6-Bis(1H-imidazole-1-yl)pyridine
- Pyridine, 2,6-di-1H-imidazol-1-yl-
- AK142280
- AX8282143
- ST24038786
- 39242-17-6
- DTXSID00477758
- AKOS022174935
- 2,6-Bis(1-imidazolyl)pyridine
- AS-75513
- A873679
- CS-0110415
- D97566
- YSWG576
- MFCD23103190
- SCHEMBL10066877
-
- MDL: MFCD23103190
- Inchi: 1S/C11H9N5/c1-2-10(15-6-4-12-8-15)14-11(3-1)16-7-5-13-9-16/h1-9H
- InChI Key: RCULXUVDZWMPAS-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)C1C=CC=C(N=1)N1C=NC=C1
Computed Properties
- Exact Mass: 211.08597
- Monoisotopic Mass: 211.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.5
- XLogP3: 1
Experimental Properties
- PSA: 48.53
2,6-Di(1H-imidazol-1-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171668-1g |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98% | 1g |
$380 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV048-1g |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98% | 1g |
677.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV048-200mg |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98% | 200mg |
57.0CNY | 2021-08-04 | |
| Chemenu | CM171668-1g |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98%+ | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y0989989-1g |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 95% | 1g |
$330 | 2024-06-04 | |
| Alichem | A029188435-1g |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98% | 1g |
$344.40 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181055-1g |
2,6-Bis(1-imidazolyl)pyridine |
39242-17-6 | 98% | 1g |
¥409.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181055-5g |
2,6-Bis(1-imidazolyl)pyridine |
39242-17-6 | 98% | 5g |
¥1947.00 | 2024-05-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X56045-1g |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98% | 1g |
¥303.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X56045-250mg |
2,6-Di(1H-imidazol-1-yl)pyridine |
39242-17-6 | 98% | 250mg |
¥125.0 | 2023-09-05 |
2,6-Di(1H-imidazol-1-yl)pyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2,6-Di(1H-imidazol-1-yl)pyridine
Introduction to 2,6-Di(1H-imidazol-1-yl)pyridine (CAS No. 39242-17-6)
2,6-Di(1H-imidazol-1-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 39242-17-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural properties and versatile applications. This bidentate ligand, featuring two imidazole moieties attached to a pyridine backbone, exhibits remarkable chelating capabilities, making it a valuable component in coordination chemistry and catalysis. The compound's ability to form stable complexes with transition metals has opened up new avenues in the development of novel catalysts for organic transformations and in the design of metal-organic frameworks (MOFs).
The structural framework of 2,6-Di(1H-imidazol-1-yl)pyridine consists of a pyridine ring substituted at the 2 and 6 positions with imidazole groups. This configuration imparts a high degree of steric hindrance and electronic tunability, which are critical factors in its utility as a ligand. The imidazole nitrogen atoms serve as coordinating sites for metal ions, while the pyridine ring provides additional stability to the formed complexes. Such structural features have made this compound particularly useful in homogeneous catalysis, where precise control over reaction conditions is essential.
In recent years, 2,6-Di(1H-imidazol-1-yl)pyridine has been extensively studied for its potential applications in pharmaceuticals. Its ability to form stable complexes with various metal ions has led to its exploration as a carrier for drug delivery systems. For instance, researchers have investigated its use in forming metallo-drugs that can target specific biological pathways with high selectivity. The compound's dual-imidazole functionality allows for the creation of stable metal complexes that can enhance the solubility and bioavailability of therapeutic agents, thereby improving their efficacy.
Moreover, the compound has shown promise in the field of materials science, particularly in the synthesis of MOFs. MOFs are porous materials that have applications ranging from gas storage and separation to catalysis and sensing. The use of 2,6-Di(1H-imidazol-1-yl)pyridine as a ligand has enabled the design of MOFs with tailored porosity and stability, which are crucial for practical applications. Recent studies have demonstrated the ability of these MOFs to adsorb and store hydrogen gas efficiently, making them potential candidates for clean energy storage solutions.
The chemical reactivity of 2,6-Di(1H-imidazol-1-yl)pyridine also makes it a valuable tool in synthetic organic chemistry. Its ability to form stable complexes with transition metals such as palladium, platinum, and ruthenium has been leveraged in cross-coupling reactions, which are fundamental transformations in the synthesis of complex organic molecules. These reactions are widely used in the pharmaceutical industry to construct biaryl structures found in many drugs. The ligand's stability under various reaction conditions ensures high yields and selectivity, making it an indispensable tool for synthetic chemists.
Recent advancements in computational chemistry have further enhanced our understanding of 2,6-Di(1H-imidazol-1-yl)pyridine's properties. Molecular modeling studies have provided insights into how this ligand interacts with metal ions and how these interactions influence catalytic activity. These computational approaches have been instrumental in designing new derivatives of 2,6-Di(1H-imidazol-1-yl)pyridine with improved properties tailored for specific applications. For example, modifications aimed at enhancing steric bulk or electronic properties have led to ligands that exhibit superior catalytic performance in certain reactions.
The compound's versatility is also reflected in its role as a building block for more complex functional materials. Researchers have incorporated 2,6-Di(1H-imidazol-1-yl)pyridine into polymers and coatings to impart metal-binding capabilities. These materials have potential applications in sensors where detecting metal ions is crucial. Additionally, the compound has been used to create conductive polymers that could be utilized in electronic devices due to its ability to facilitate charge transport through metal complexes embedded within the polymer matrix.
In conclusion,2,6-Di(1H-imidazol-1-yl)pyridine (CAS No. 39242-17-6) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features make it an excellent ligand for coordination chemistry applications such as catalysis and drug delivery systems. Furthermore, its role in materials science continues to expand with ongoing research into MOFs and functional polymers. As computational methods advance further into aiding synthetic design,2,6-Di(1H-imidazol-1-yllpyridine will undoubtedly continue to play a pivotal role in innovation within these fields.
39242-17-6 (2,6-Di(1H-imidazol-1-yl)pyridine) Related Products
- 156489-93-9(2-(1H-Imidazol-1-yl)pyridin-3-amine)
- 25660-37-1(1H-Benzimidazole,1-(2-pyridinyl)-(9CI))
- 1225068-05-2(1H-Indole, 2-(1H-imidazol-1-yl)-)
- 25700-14-5(Pyridine,2-(1H-imidazol-1-yl)-)
- 263874-05-1(2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide)
- 797803-02-2(1H-IMIDAZOLIUM, 1-METHYL-3-(2-PYRIDINYL)-, IODIDE)
- 1142194-29-3(4-Bromo-2-(1H-imidazol-1-yl)pyridine)
- 681004-51-3(6-(1H-imidazol-1-yl)pyridin-3-amine)
- 1314355-97-9(6-(1H-Imidazol-1-yl)pyridin-2-amine)
- 1030366-99-4(2,6-Bis(1H-benzo[d]imidazol-1-yl)pyridine)